Pentaerythritol monobehenate

• CAS No.: 53161-46-9
• Molecular Formula: C27H54O5
• Molecular Weight: 458.7 g/mol
• IUPAC Name: [3-hydroxy-2,2-bis(hydroxymethyl)propyl] docosanoate
• InChI: InChI=1S/C27H54O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(31)32-25-27(22-28,23-29)24-30/h28-30H,2-25H2,1H3
• InChI Key: ZKIVRAADAKTRIO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)OCC(CO)(CO)CO

Description

Pentaerythritol monobehenate is a useful research compound. Its molecular formula is C27H54O5 and its molecular weight is 458.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A four-necked rounded bottom flask equipped with a stirrer, a thermocouple, and a nitrogen inlet tube was charged with 4 mol of behenic acid per mol of pentaerythritol, and the contents were heated to 130° C. for 5 hours in a nitrogen atmosphere to carry out an esterification reaction. A reaction product was purified with methyl ether to provide pentaerythritol behenate. Here, the acid value was 0.4 mgKOH/g, and the hydroxyl value was 1.6 mgKOH/g.